Cas no 63992-09-6 (Ethanol,(1-methylethoxy)- (9CI))

• Product Name: Ethanol,(1-methylethoxy)- (9CI)
• CAS No: 63992-09-6
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• CID: 503487
• Update Time: 2024-01-30

Ethanol,(1-methylethoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,(1-methylethoxy)- (9CI)
• 2-propan-2-yloxyethanol

• Inchi： 1S/C5H12O2/c1-5(2)7-4-3-6/h5-6H,3-4H2,1-2H3
• InChI Key： HCGFUIQPSOCUHI-UHFFFAOYSA-N
• SMILES： C(O)COC(C)C

Computed Properties

• Exact Mass: 104.08373
• Monoisotopic Mass: 104.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: 144 DEG C @ 743 MM HG

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers